molecular formula C9H6ClN3O B2946910 4-(4-Chlorobenzoyl)-1H-1,2,3-triazole CAS No. 5990-28-3

4-(4-Chlorobenzoyl)-1H-1,2,3-triazole

Cat. No. B2946910
CAS RN: 5990-28-3
M. Wt: 207.62
InChI Key: CWXVERCQNJFIET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Chlorobenzoyl)-1H-1,2,3-triazole is a chemical compound. It is related to 4-Chlorobenzoyl chloride, which is an acyl chloride . It is also related to Methyl (4-chlorobenzoyl)acetate, which is involved in various chemical reactions .


Synthesis Analysis

The synthesis of 4-(4-Chlorobenzoyl)-1H-1,2,3-triazole could potentially involve the use of 4-Chlorobenzoyl chloride. One method for producing chlorobenzoyl chloride involves the chlorination of benzoyl chloride at controlled temperatures . Another method involves the use of 4-Chlorobenzoyl chloride to synthesize 4-chlorobenzoyl CoA by reacting it with CoA in KHCO3 buffer .


Molecular Structure Analysis

The molecular structure of 4-(4-Chlorobenzoyl)-1H-1,2,3-triazole is related to that of 4-Chlorobenzoyl chloride. The molecular formula of 4-Chlorobenzoyl chloride is ClC6H4COCl .


Chemical Reactions Analysis

4-(4-Chlorobenzoyl)-1H-1,2,3-triazole may undergo various chemical reactions. For instance, 4-Chlorobenzoyl chloride can react with 2-amino-2-seleno-5,5-dimethyl-1,3,2-dioxaphosphorinane to yield the respective N-acyl selenophosphoramides .


Physical And Chemical Properties Analysis

The physical and chemical properties of 4-(4-Chlorobenzoyl)-1H-1,2,3-triazole are related to those of 4-Chlorobenzoyl chloride. For instance, 4-Chlorobenzoyl chloride has a refractive index of 1.578, a boiling point of 102-104 °C/11 mmHg, a melting point of 11-14 °C, and a density of 1.365 g/mL at 20 °C .

Scientific Research Applications

I have conducted a search for the scientific research applications of “4-(4-Chlorobenzoyl)-1H-1,2,3-triazole”, but it appears that there is limited information available on this specific compound in the public domain. The search results returned information on related compounds, such as 4-Chlorobenzoyl chloride and 4-Chlorobenzoylpyridine , which are used as pharmaceutical intermediates and in enzyme studies .

Safety and Hazards

4-(4-Chlorobenzoyl)-1H-1,2,3-triazole may have similar safety and hazards to 4-Chlorobenzoyl chloride. For instance, 4-Chlorobenzoyl chloride is classified as acutely toxic and can cause severe skin burns and eye damage. It may also cause respiratory irritation .

properties

IUPAC Name

(4-chlorophenyl)-(2H-triazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6ClN3O/c10-7-3-1-6(2-4-7)9(14)8-5-11-13-12-8/h1-5H,(H,11,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWXVERCQNJFIET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C(=O)C2=NNN=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6ClN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Chlorobenzoyl)-1H-1,2,3-triazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.